2-(Chloromethyl)-4H-pyrido[2,3-D][1,3]oxazin-4-one

• IUPAC Name: 2-(chloromethyl)pyrido[2,3-d][1,3]oxazin-4-one
• InChI: InChI=1S/C8H5ClN2O2/c9-4-6-11-7-5(8(12)13-6)2-1-3-10-7/h1-3H,4H2
• InChI Key: GMJFGFVMJBBTLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)N=C(OC2=O)CCl
• Molecular Formula: C8H5ClN2O2
• DSSTOX Substance ID: DTXSID40717009
• Molecular Weight: 196.59 g/mol
• CAS RN: 886363-79-7

Description

2-(Chloromethyl)-4H-pyrido[2,3-D][1,3]oxazin-4-one is a synthetic antimicrobial agent. It belongs to the quinazolinone class of drugs. It has been shown to be effective against Staphylococcus aureus and other bacteria. It is also known for its anticancer properties.

Synthesis Analysis

The synthesis of 2-(Chloromethyl)-4H-pyrido[2,3-D][1,3]oxazin-4-one involves the reaction of 1-(2-amino-phenyl)-ethanone with HCl gas in anhydrous condition in the presence of chloro acetonitrile. This results in the formation of 2-chloromethyl-4-methyl-quinazoline.

Molecular Structure Analysis

The molecular structure of 2-(Chloromethyl)-4H-pyrido[2,3-D][1,3]oxazin-4-one is complex. Molecular docking studies have been applied on epidermal growth factor receptor (EGFR) as the main target of quinazoline scaffolds in cancer therapy to predict the binding energies, binding modes, and orientation of these ligands toward the active site of the receptor.

Chemical Reactions Analysis

The chemical reactions involving 2-(Chloromethyl)-4H-pyrido[2,3-D][1,3]oxazin-4-one are complex. It is synthesized via a reaction with HCl gas in anhydrous conditions in the presence of chloro acetonitrile. The product of this reaction is 2-chloromethyl-4-methyl-quinazoline.

Future Directions

The future directions for research on 2-(Chloromethyl)-4H-pyrido[2,3-D][1,3]oxazin-4-one could include further studies on its mechanism of action, especially in relation to its anticancer properties. Additionally, more research could be done to fully understand its physical and chemical properties, as well as its safety and hazards.